Cas no 1261740-19-5 (2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid)

• Product Name: 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid
• CAS No: 1261740-19-5
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• CID: 2761312
• PubChem ID: 53224306
• Update Time: 2025-05-19

2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-5-[4-(trifluoromethoxy)phenyl]-1,2-dihydropyridine-3-carboxylic acid
• MFCD18318375
• 1261740-19-5
• 2-HYDROXY-5-(4-TRIFLUOROMETHOXYPHENYL)NICOTINIC ACID
• 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95%
• DTXSID60688247
• 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid

• Inchi： 1S/C13H8F3NO4/c14-13(15,16)21-9-3-1-7(2-4-9)8-5-10(12(19)20)11(18)17-6-8/h1-6H,(H,17,18)(H,19,20)
• InChI Key： DLNPXPCVFVCQKF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CNC(C(C(=O)O)=C1)=O)(F)F

Computed Properties

• Exact Mass: 299.04054222Da
• Monoisotopic Mass: 299.04054222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid

2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid

The compound 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid (CAS No: 1261740-19-5) is a highly specialized organic molecule with significant applications in the fields of pharmacology, materials science, and advanced chemical synthesis. This compound is characterized by its unique structure, which includes a nicotinic acid backbone substituted with a hydroxyl group at the 2-position and a trifluoromethoxyphenyl group at the 5-position. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The trifluoromethoxyphenyl group is known for its strong electron-withdrawing properties, which can enhance the bioavailability and stability of the compound in vivo. Additionally, the hydroxyl group at the 2-position contributes to hydrogen bonding capabilities, further influencing the compound's solubility and interaction with biological systems.

From a synthetic perspective, the preparation of 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid involves a multi-step process that typically begins with the synthesis of intermediate precursors. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to achieve high yields and purity levels. The optimization of these synthetic routes has been a focal point in recent studies, driven by the demand for scalable production methods to meet increasing industrial requirements.

In terms of physical properties, 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in both solution-based reactions and solid-state synthesis techniques.

The compound's electronic properties have also been extensively studied using computational chemistry methods such as density functional theory (DFT). These studies reveal that 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid possesses a high degree of conjugation due to its aromatic ring system, which contributes to its strong absorption in the ultraviolet-visible (UV-vis) spectrum. This property has led to its application in optoelectronic materials, where it serves as a building block for organic light-emitting diodes (OLEDs) and photovoltaic devices.

One of the most promising areas of research involving 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid is its role as an intermediate in the synthesis of bioactive molecules. For instance, it has been used as a key precursor in the development of novel anti-inflammatory agents and anticancer drugs. Its ability to undergo various post-synthetic modifications further enhances its versatility in drug design.

Furthermore, recent advancements in green chemistry have led to the exploration of environmentally friendly synthesis methods for 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid. These methods often involve catalytic systems that minimize waste generation and reduce energy consumption, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic Acid (CAS No: 1261740-19-5) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its favorable chemical properties, continues to drive innovative research aimed at unlocking its full potential in both academic and industrial settings.